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Introduction

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and
apoptosis.[1][2][3] Its dysregulation is implicated in the development of various cancers.[1][4][5]
The transcriptional enhanced associate domain (TEAD) family of proteins are the downstream
effectors of the Hippo pathway.[1][4][6] When the Hippo pathway is inactive, the transcriptional
co-activators YAP and TAZ translocate to the nucleus and bind to TEAD proteins, leading to the
expression of genes that promote cell growth and proliferation.[4][7] Consequently, inhibiting
the interaction between YAP/TAZ and TEAD is a promising therapeutic strategy for cancers
with aberrant Hippo pathway signaling.[4][5][6]

AF-2112 is a novel, flufenamic acid-derived small molecule inhibitor that targets the TEAD
protein.[1][3][8] It has been shown to bind within the palmitic acid (PA) pocket of TEAD, leading
to a reduction in the expression of key TEAD target genes and inhibiting cancer cell migration.
[1][2][3] These application notes provide detailed protocols for the co-crystallization of AF-2112
with TEAD proteins, along with methods for characterizing its binding and cellular effects.

AF-2112: Overview and Effects

AF-2112 is a potent TEAD inhibitor that demonstrates significant effects on the expression of
Hippo pathway target genes and cancer cell migration.
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Effect on TEAD Target Gene Expression

AF-2112 has been shown to strongly reduce the expression of several key TEAD target genes,
including CTGF, Cyr61, Axl, and NF2.[1][3][8] The table below summarizes the observed
effects.

Target Gene Effect of AF-2112 Treatment
CTGF Strong reduction in expression
Cyr61 Strong reduction in expression
Axl Strong reduction in expression
NF2 Strong reduction in expression

Effect on Cancer Cell Migration

In vitro studies using the MDA-MB-231 breast cancer cell line have demonstrated that AF-2112
can moderately reduce cell migration.[2]

Observed Effect of AF-

Cell Line Assay Type
y yp 2112

o Moderate reduction in
MDA-MB-231 Cell Migration Assay L
migration

Signaling Pathway and Experimental Workflow
Hippo Signaling Pathway

The following diagram illustrates the canonical Hippo signaling pathway and the role of TEAD
as a key downstream effector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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